Cas no 77513-73-6 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-)

1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis- structure
77513-73-6 structure
Product Name:1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-
CAS No:77513-73-6
MF:C10H15NO3
MW:197.231003046036
CID:535933
PubChem ID:13088887
Update Time:2025-04-19

1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-
    • ethyl (1R,8S)-5-oxo-1,2,3,6,7,8-hexahydropyrrolizine-1-carboxylate
    • Ethyl (1R,7aS)-5-oxohexahydro-1H-pyrrolizine-1-carboxylate
    • 77513-73-6
    • DTXSID70517817
    • Inchi: 1S/C10H15NO3/c1-2-14-10(13)7-5-6-11-8(7)3-4-9(11)12/h7-8H,2-6H2,1H3/t7-,8+/m1/s1
    • InChI Key: QQSXXWGUTHZSBR-SFYZADRCSA-N
    • SMILES: O(CC)C([C@@H]1CCN2C(CC[C@H]21)=O)=O

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.6Ų
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